Cas no 113082-27-2 (2-Chloro-6-fluoroquinazoline)

2-Chloro-6-fluoroquinazoline is a fluorinated quinazoline derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—a chloro substituent at the 2-position and a fluoro group at the 6-position—enhance reactivity, making it valuable for nucleophilic substitution reactions and further functionalization. This compound is particularly useful in the development of biologically active molecules, including kinase inhibitors and other therapeutic agents. The electron-withdrawing effects of the halogen substituents contribute to its stability and selectivity in cross-coupling reactions. Its high purity and well-defined chemical properties ensure consistent performance in synthetic applications.

2-Chloro-6-fluoroquinazoline structure

Product Name:2-Chloro-6-fluoroquinazoline

CAS No:113082-27-2

MF:C₈H₄ClFN₂

MW:182.58216381073

MDL:MFCD11518960

CID:130037

PubChem ID:17913552

Update Time:2025-10-29

2-Chloro-6-fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-6-fluoroquinazoline
- Quinazoline,2-chloro-6-fluoro-
- MDL： MFCD11518960
- Inchi： 1S/C8H4ClFN2/c9-8-11-4-5-3-6(10)1-2-7(5)12-8/h1-4H
- InChI Key： XYJZACFROUOTDS-UHFFFAOYSA-N
- SMILES： ClC1=NC=C2C=C(C=CC2=N1)F

Computed Properties

Exact Mass: 182.00500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0

Experimental Properties

Boiling Point: 183.981 ℃ at 760 mmHg
PSA: 25.78000
LogP: 2.42230

2-Chloro-6-fluoroquinazoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM142668-1g	2-Chloro-6-fluoroquinazoline	113082-27-2	95%	1g	$514	2021-08-05
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY006973-0.25g	2-Chloro-6-fluoroquinazoline	113082-27-2	≥95%	0.25g	¥1290.32	2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY006973-1g	2-Chloro-6-fluoroquinazoline	113082-27-2	≥95%	1g	¥3483.87	2024-07-09
Alichem	A189011199-5g	2-Chloro-6-fluoroquinazoline	113082-27-2	95%	5g	$1209.78	2023-09-04
Alichem	A189011199-10g	2-Chloro-6-fluoroquinazoline	113082-27-2	95%	10g	$1960.00	2023-09-04
Alichem	A189011199-25g	2-Chloro-6-fluoroquinazoline	113082-27-2	95%	25g	$4005.67	2023-09-04
TRC	C369888-10mg	2-Chloro-6-fluoroquinazoline	113082-27-2		10mg	$ 50.00	2022-04-28
TRC	C369888-50mg	2-Chloro-6-fluoroquinazoline	113082-27-2		50mg	$ 115.00	2022-04-28
TRC	C369888-100mg	2-Chloro-6-fluoroquinazoline	113082-27-2		100mg	$ 185.00	2022-04-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	C49490-250mg	2-Chloro-6-fluoroquinazoline	113082-27-2	-	250mg	¥2378.0	2023-09-08